Cas no 2228588-23-4 (5-(4-methoxypyridin-2-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(4-methoxypyridin-2-yl)-1,2-oxazol-4-amine
• CAS No: 2228588-23-4
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 6212739
• PubChem ID: 165656043
• Update Time: 2025-06-10

5-(4-methoxypyridin-2-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxypyridin-2-yl)-1,2-oxazol-4-amine
• 2228588-23-4
• EN300-1781255

• Inchi： 1S/C9H9N3O2/c1-13-6-2-3-11-8(4-6)9-7(10)5-12-14-9/h2-5H,10H2,1H3
• InChI Key： UZLKHYKHMHOBOM-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)N)C1C=C(C=CN=1)OC

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 74.2Ų

Additional information on 5-(4-methoxypyridin-2-yl)-1,2-oxazol-4-amine

Comprehensive Overview of 5-(4-methoxypyridin-2-yl)-1,2-oxazol-4-amine (CAS No. 2228588-23-4)

The compound 5-(4-methoxypyridin-2-yl)-1,2-oxazol-4-amine (CAS No. 2228588-23-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This article delves into the chemical properties, synthesis, applications, and recent advancements related to this compound, while also addressing common queries and trends in the field.

Chemically, 5-(4-methoxypyridin-2-yl)-1,2-oxazol-4-amine belongs to the class of oxazole derivatives, which are known for their versatility in drug discovery. The presence of both methoxypyridine and oxazole moieties in its structure makes it a promising scaffold for designing novel therapeutic agents. Researchers have explored its potential as a kinase inhibitor, a hot topic in oncology and inflammation research, given the rising demand for targeted therapies.

Recent studies highlight the compound's role in medicinal chemistry, particularly in the development of small-molecule drugs. Its CAS No. 2228588-23-4 is frequently searched in academic databases and patent literature, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. The 4-amine group in the oxazole ring is a key functional group that can be modified to enhance binding affinity or solubility, a strategy often employed in drug optimization.

From a synthetic perspective, 5-(4-methoxypyridin-2-yl)-1,2-oxazol-4-amine can be prepared via multicomponent reactions or cyclization techniques, which are widely discussed in green chemistry forums. The push for sustainable synthesis methods aligns with global trends toward eco-friendly pharmaceuticals, making this compound a case study for atom-economical processes.

In agrochemical applications, derivatives of this compound have shown promise as pesticide intermediates, addressing the growing need for crop protection solutions. Its pyridine-oxazole hybrid structure is being investigated for its potential to disrupt pest-specific metabolic pathways, a topic gaining traction in precision agriculture discussions.

Analytical characterization of CAS No. 2228588-23-4 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis, techniques frequently queried by quality control professionals. The compound's stability under various pH conditions is another area of interest, particularly for formulators working on oral dosage forms.

As the pharmaceutical industry shifts toward personalized medicine, the adaptability of 5-(4-methoxypyridin-2-yl)-1,2-oxazol-4-amine in combinatorial chemistry libraries positions it as a valuable building block. Its drug-likeness parameters (e.g., Lipinski's Rule of Five) are often analyzed in early-stage computational chemistry workflows, a practice increasingly automated via AI-assisted drug design platforms.

In conclusion, 5-(4-methoxypyridin-2-yl)-1,2-oxazol-4-amine (CAS No. 2228588-23-4) exemplifies the intersection of structural innovation and applied research. Its multifaceted applications—from targeted drug discovery to sustainable agrochemicals—make it a compound of enduring scientific and industrial relevance. Ongoing research will likely uncover further utilities, solidifying its place in the molecular toolkit of modern chemistry.